3-(4-BROMOPHENYL)-7,9-DIMETHYL-1H,4H,6H,7H,8H,9H-[1,2,4]TRIAZINO[4,3-G]PURINE-6,8-DIONE

• IUPAC Name: 3-(4-bromophenyl)-7,9-dimethyl-1,4-dihydropurino[8,7-c][1,2,4]triazine-6,8-dione
• InChI: InChI=1S/C15H13BrN6O2/c1-20-12-11(13(23)21(2)15(20)24)22-7-10(18-19-14(22)17-12)8-3-5-9(16)6-4-8/h3-6H,7H2,1-2H3,(H,17,19)
• InChI Key: GGBSAQPHKWSEBG-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N3CC(=NNC3=N2)C4=CC=C(C=C4)Br
• Molecular Formula: C15H13BrN6O2
• Molecular Weight: 389.21 g/mol

Description

3-(4-BROMOPHENYL)-7,9-DIMETHYL-1H,4H,6H,7H,8H,9H-[1,2,4]TRIAZINO[4,3-G]PURINE-6,8-DIONE is a heterocyclic compound that belongs to the class of triazino-purines. This compound is known for its potential biological activities, including antitumor and vascular relaxing effects .

Preparation Methods

The synthesis of 3-(4-BROMOPHENYL)-7,9-DIMETHYL-1H,4H,6H,7H,8H,9H-[1,2,4]TRIAZINO[4,3-G]PURINE-6,8-DIONE involves several steps. One common method includes the reaction of 7,8-diamino-1,3-dimethylxanthine with hydroxylamine-Ο-sulfonic acid to obtain 7,8-diamino-1,3-dimethylxanthine . This intermediate is then heated with hydrochloric acid to yield 2,4,7,9-tetramethylpurino[7,8-g]-6-azapteridine-1,3,8,10(2H,4H,7H,9H)-tetrone . Further treatment with alkylamines produces the desired compound in yields ranging from 63% to 95% .

Chemical Reactions Analysis

3-(4-BROMOPHENYL)-7,9-DIMETHYL-1H,4H,6H,7H,8H,9H-[1,2,4]TRIAZINO[4,3-G]PURINE-6,8-DIONE undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom on the phenyl ring can be substituted with different nucleophiles under appropriate conditions.

Oxidation and Reduction:

Coupling Reactions: It can participate in Suzuki–Miyaura coupling reactions, which are widely used for forming carbon-carbon bonds.

Scientific Research Applications

This compound has several scientific research applications:

Antitumor Activity: It has shown activity against P388 leukemia cells.

Vascular Relaxing Effects: Some derivatives of this compound have been studied for their potential to relax vascular smooth muscles.

Chemical Research: It serves as a building block for synthesizing other heterocyclic compounds with potential biological activities.

Mechanism of Action

The exact mechanism of action of 3-(4-BROMOPHENYL)-7,9-DIMETHYL-1H,4H,6H,7H,8H,9H-[1,2,4]TRIAZINO[4,3-G]PURINE-6,8-DIONE is not fully understood. it is believed to interact with specific molecular targets and pathways involved in cell proliferation and vascular relaxation . Further research is needed to elucidate the precise molecular mechanisms.

Comparison with Similar Compounds

Similar compounds include other triazino-purines and azapteridines. For example:

7,8-diamino-1,3-dimethylxanthine: An intermediate in the synthesis of the target compound.

2,4,7,9-tetramethylpurino[7,8-g]-6-azapteridine-1,3,8,10(2H,4H,7H,9H)-tetrone: Another related compound with similar biological activities.

These compounds share structural similarities but differ in their specific substituents and biological activities, highlighting the uniqueness of 3-(4-BROMOPHENYL)-7,9-DIMETHYL-1H,4H,6H,7H,8H,9H-[1,2,4]TRIAZINO[4,3-G]PURINE-6,8-DIONE.